Cas no 810669-54-6 (2H-1-Benzopyran-6-ol,3,4-dihydro-2,2-dimethyl-, 6-acetate)

• Product Name: 2H-1-Benzopyran-6-ol,3,4-dihydro-2,2-dimethyl-, 6-acetate
• CAS No: 810669-54-6
• MF: C₁₃H₁₆O₃
• MW: 220.264344215393
• CID: 715210
• PubChem ID: 11458667
• Update Time: 2025-04-19

2H-1-Benzopyran-6-ol,3,4-dihydro-2,2-dimethyl-, 6-acetate Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-6-ol,3,4-dihydro-2,2-dimethyl-, 6-acetate
• 2H-1-Benzopyran-6-ol,3,4-dihydro-2,2-dimethyl-,acetate(9CI)
• 2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl acetate
• 810669-54-6
• 2,2-Dimethylchroman-6-yl acetate
• NOTCXAFPPLRXEE-UHFFFAOYSA-
• InChI=1/C13H16O3/c1-9(14)15-11-4-5-12-10(8-11)6-7-13(2,3)16-12/h4-5,8H,6-7H2,1-3H3

• Inchi： 1S/C13H16O3/c1-9(14)15-11-4-5-12-10(8-11)6-7-13(2,3)16-12/h4-5,8H,6-7H2,1-3H3
• InChI Key： NOTCXAFPPLRXEE-UHFFFAOYSA-N
• SMILES： O1C2C=CC(=CC=2CCC1(C)C)OC(C)=O

Computed Properties

• Exact Mass: 220.109944368g/mol
• Monoisotopic Mass: 220.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 2,2-dimethyl-1-benzopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans 2,2-dimethyl-1-benzopyrans